Cas no 1164498-50-3 ((2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide
• CAS No: 1164498-50-3
• MF: C₁₇H₁₃BrN₂O₂
• MW: 357.201323270798
• CID: 5919760
• PubChem ID: 3487564
• Update Time: 2025-10-28

(2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-bromo-2-[(phenylmethyl)imino]-, (2Z)-
• SR-01000408054
• MLS000554690
• AKOS033568164
• 6-bromo-2-(phenylmethyl)imino-1-benzopyran-3-carboxamide
• EU-0069054
• cid_3487564
• F0451-3383
• Oprea1_804850
• AKOS001605852
• HMS2281A21
• 6-bromanyl-2-(phenylmethyl)imino-chromene-3-carboxamide
• SR-01000408054-1
• 2-[(Z)-Benzylimino]-6-bromo-2H-chromene-3-carboxylic acid amide
• SMR000146807
• 1164498-50-3
• 2-benzylimino-6-bromochromene-3-carboxamide
• BDBM71932
• Z1727970166
• 2-benzylimino-6-bromo-chromene-3-carboxamide
• CHEMBL1996698
• (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide
• Oprea1_046705

• Inchi： 1S/C17H13BrN2O2/c18-13-6-7-15-12(8-13)9-14(16(19)21)17(22-15)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,19,21)/b20-17-
• InChI Key： IKIKNXLTKLGGSN-JZJYNLBNSA-N
• SMILES： C1(=N/CC2=CC=CC=C2)/OC2=CC=C(Br)C=C2C=C/1C(N)=O

Computed Properties

• Exact Mass: 356.01604g/mol
• Monoisotopic Mass: 356.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 544.1±60.0 °C(Predicted)
• pka: 13.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide

Recent Advances in the Study of (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide (CAS: 1164498-50-3)

The compound (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide (CAS: 1164498-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have highlighted the synthetic versatility of (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide, which serves as a key intermediate in the development of novel chromene-based therapeutics. The compound's bromo-substituted chromene core and benzylimino moiety contribute to its ability to interact with various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.

In vitro and in vivo investigations have demonstrated that (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide exhibits promising anti-inflammatory and anticancer properties. Mechanistic studies suggest that the compound modulates key signaling pathways, such as NF-κB and MAPK, thereby reducing the production of pro-inflammatory cytokines and inhibiting tumor cell proliferation. These findings position the compound as a potential candidate for further drug development.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and selectivity. Modifications to the benzylimino and carboxamide groups have yielded derivatives with enhanced binding affinity and improved pharmacokinetic profiles. These advancements underscore the compound's potential as a scaffold for designing next-generation therapeutics.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, (2Z)-2-(benzylimino)-6-bromo-2H-chromene-3-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and synthetic adaptability make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on elucidating its precise molecular targets and optimizing its drug-like properties to facilitate clinical translation.